Cas no 5671-75-0 (diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate)

• Product Name: diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate
• CAS No: 5671-75-0
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• MDL: MFCD25975889
• CID: 4652225
• PubChem ID: 21850854
• Update Time: 2025-10-28

diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate Chemical and Physical Properties

Names and Identifiers

• W15399
• AS-70887
• 1,3-DIETHYL 2-{[(2-METHOXYPYRIDIN-3-YL)AMINO]METHYLIDENE}PROPANEDIOATE
• Diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate
• STL433488
• SCHEMBL8408065
• MFCD25975889
• ethyl 2-ethoxycarbonyl-3-(2-methoxypyridin-3-yl)aminoacrylate
• diethyl 2-[[(2-methoxypyridin-3-yl)amino]methylidene]propanedioate
• diethyl {[(2-methoxypyridin-3-yl)amino]methylidene}propanedioate
• 1,3-Diethyl 2-([(2-methoxypyridin-3-yl)amino]methylidene)propanedioate
• Ethyl 2-ethoxycarbonyl-3-(2-methoxypyridine-3-yl)aminoacrylate
• CS-0047122
• AKOS022023263
• 5671-75-0
• Diethyl2-(((2-methoxypyridin-3-yl)amino)methylene)malonate
• diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate

• MDL： MFCD25975889
• Inchi： 1S/C14H18N2O5/c1-4-20-13(17)10(14(18)21-5-2)9-16-11-7-6-8-15-12(11)19-3/h6-9,16H,4-5H2,1-3H3
• InChI Key： NZPPCTQNAUXHIV-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C\NC1=CC=CN=C1OC)=O

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.8Ų

Additional information on diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate

Diethyl 2-(((2-Methoxypyridin-3-yl)amino)methylene)malonate: An Overview of CAS No. 5671-75-0

Diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate (CAS No. 5671-75-0) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a malonate ester moiety and a substituted pyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various scientific investigations.

The molecular formula of diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate is C₁₄H₁₈N₂O₄, and its molecular weight is approximately 278.30 g/mol. The compound is typically synthesized through a condensation reaction between malonic acid diethyl ester and 2-methoxypyridine-3-carbaldehyde in the presence of a suitable base, such as triethylamine or sodium hydride. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of its physical properties, diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate is a white crystalline solid with a melting point ranging from 105 to 107°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The biological activity of diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate has been the subject of several recent studies. One notable area of research involves its potential as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's ability to modulate specific enzymes involved in metabolic pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate can inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for cancer and other diseases characterized by aberrant kinase activity.

In addition to its therapeutic potential, diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its reactive functional groups allow for easy modification and functionalization, making it a valuable building block in organic synthesis. For example, it can be used to synthesize derivatives with enhanced biological activity or improved pharmacokinetic properties.

The safety profile of diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, diethyl 2-(((2-methoxypyridin-3-yl)amino)methylene)malonate (CAS No. 5671-75-0) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and biological properties make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.